Cas no 2580218-71-7 (3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid
• CAS No: 2580218-71-7
• MF: C₁₅H₁₂BrNO₅
• MW: 366.16348361969
• CID: 5659694
• PubChem ID: 165893513
• Update Time: 2025-06-07

3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725788
• 3-{[(benzyloxy)carbonyl]amino}-2-bromo-5-hydroxybenzoic acid
• 2580218-71-7
• 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid

• Inchi： 1S/C15H12BrNO5/c16-13-11(14(19)20)6-10(18)7-12(13)17-15(21)22-8-9-4-2-1-3-5-9/h1-7,18H,8H2,(H,17,21)(H,19,20)
• InChI Key： CMGYOIIZARIKGH-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC(=CC=1NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 364.98989g/mol
• Monoisotopic Mass: 364.98989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid

3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid (CAS No. 2580218-71-7): An Overview of Its Structure, Properties, and Applications

3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid (CAS No. 2580218-71-7) is a multifaceted organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a wide range of biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid is particularly noteworthy. It consists of a benzene ring substituted with a bromine atom at the 2-position, a hydroxyl group at the 5-position, and an amino group at the 3-position, which is further protected by a benzyloxycarbonyl (Cbz) group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The bromine atom contributes to the compound's electrophilic nature, while the hydroxyl group enhances its solubility and reactivity. The amino group, protected by the Cbz moiety, ensures stability during synthesis and can be selectively deprotected for further functionalization.

The physical properties of 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid are also of great interest. It is a white crystalline solid with a melting point typically ranging from 140 to 145°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. These solubility characteristics make it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

The synthesis of 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid has been extensively studied and optimized over the years. One common synthetic route involves the reaction of 2-bromo-5-hydroxybenzoic acid with N-(benzyloxycarbonyl)phthalimide in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method yields high purity and yield of the desired product. Alternative synthetic pathways have also been explored to improve efficiency and reduce environmental impact, including microwave-assisted synthesis and green chemistry approaches.

In recent years, significant research has been conducted to explore the biological activities of 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated promising antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the modulation of signaling pathways such as p53 and Bcl-2.

Beyond its therapeutic potential, 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid has also been investigated for its use in diagnostic imaging agents. The bromine atom in the molecule can be labeled with radioisotopes such as ⁷⁶Br or ^81mKr for positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging. This application holds promise for non-invasive monitoring of disease progression and treatment response.

The safety profile of 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid has been evaluated through various preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-{(benzyloxy)carbonylamino}-2-bromo-5-hydroxybenzoic acid (CAS No. 2580218-71-7) is a versatile compound with a rich array of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities, making it a promising candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as an important molecule in modern drug discovery efforts.